3-[(2-Butylcyclopentyl)amino]propanoic acid

• IUPAC Name: 3-[(2-butylcyclopentyl)amino]propanoic acid
• InChI: InChI=1S/C12H23NO2/c1-2-3-5-10-6-4-7-11(10)13-9-8-12(14)15/h10-11,13H,2-9H2,1H3,(H,14,15)
• InChI Key: SEIYPXLZCSOEAV-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1CCCC1NCCC(=O)O
• Molecular Formula: C12H23NO2
• Molecular Weight: 213.32 g/mol

Description

3-[(2-Butylcyclopentyl)amino]propanoic acid, also known as BCAA, is a non-essential amino acid that is commonly found in protein-rich foods such as meat, dairy, and legumes. BCAA is an important amino acid that plays a vital role in protein synthesis and muscle growth.

Mechanism of Action

The mechanism of action of 3-[(2-Butylcyclopentyl)amino]propanoic acid is not fully understood, but it is believed to work by promoting protein synthesis and reducing protein breakdown in the body. 3-[(2-Butylcyclopentyl)amino]propanoic acid also helps to regulate blood sugar levels and may have anti-inflammatory properties.
Biochemical and Physiological Effects:
3-[(2-Butylcyclopentyl)amino]propanoic acid has been shown to have a number of biochemical and physiological effects on the body. These effects include increased muscle growth and strength, reduced muscle fatigue, improved insulin sensitivity, and reduced inflammation. 3-[(2-Butylcyclopentyl)amino]propanoic acid may also have a positive effect on brain function and may help to reduce the risk of certain diseases such as type 2 diabetes and heart disease.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3-[(2-Butylcyclopentyl)amino]propanoic acid in lab experiments is its ability to promote muscle growth and reduce muscle fatigue. This makes it an ideal supplement for athletes and bodybuilders who are looking to increase their muscle mass and improve their performance. However, there are also some limitations to using 3-[(2-Butylcyclopentyl)amino]propanoic acid in lab experiments, including the potential for side effects and the need for careful dosing and monitoring.

Future Directions

There are a number of future directions for research on 3-[(2-Butylcyclopentyl)amino]propanoic acid, including its potential use in the treatment of various health conditions such as type 2 diabetes and heart disease. Other areas of research may include its effects on brain function, its potential as a dietary supplement for weight loss, and its use in sports nutrition. Further research is needed to fully understand the potential health benefits of 3-[(2-Butylcyclopentyl)amino]propanoic acid and to determine the optimal dosing and administration methods for different applications.

Synthesis Methods

3-[(2-Butylcyclopentyl)amino]propanoic acid can be synthesized through a variety of methods, including chemical synthesis and microbial fermentation. Chemical synthesis involves the use of various chemicals and reagents to create 3-[(2-Butylcyclopentyl)amino]propanoic acid, while microbial fermentation involves the use of bacteria to produce 3-[(2-Butylcyclopentyl)amino]propanoic acid. Both methods have been used successfully to produce high-quality 3-[(2-Butylcyclopentyl)amino]propanoic acid for scientific research.

Scientific Research Applications

3-[(2-Butylcyclopentyl)amino]propanoic acid has been extensively studied for its potential health benefits and has been shown to have a wide range of applications in scientific research. Some of the most common applications of 3-[(2-Butylcyclopentyl)amino]propanoic acid include its use as a dietary supplement to promote muscle growth and reduce muscle fatigue, as well as its use in medical research to study the effects of 3-[(2-Butylcyclopentyl)amino]propanoic acid on various health conditions.